Cas no 2172488-70-7 (2-1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172488-70-7
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 5568559
• PubChem ID: 165593548
• Update Time: 2025-05-23

2-1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-1597433
• 2172488-70-7
• 2-[1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetamide
• 2-1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C12H22N4O/c1-4-5-6-7-16-12(9(2)3)10(14-15-16)8-11(13)17/h9H,4-8H2,1-3H3,(H2,13,17)
• InChI Key： UYRCXJRMRFCVQM-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C(C)C)N(CCCCC)N=N1)N

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide

2-1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide: A Comprehensive Overview

2-1-pentyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetamide, with the CAS number NO. 2172488707, is a compound of significant interest in contemporary chemical research. This compound is characterized by its unique structure, which combines a triazole ring with an acetamide group and a pentyl chain. The triazole moiety is known for its stability and versatility in various chemical reactions, making this compound a valuable component in the development of new materials and pharmaceuticals.

The synthesis of 2-pentyl-5-isopropyl-triazole-acetamide involves a multi-step process that typically includes the formation of the triazole ring followed by functionalization with the pentyl and isopropyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. These improvements have made the compound more accessible for large-scale applications.

In terms of applications, triazole-based compounds like this one are widely used in the pharmaceutical industry due to their potential as bioactive agents. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties, which could be harnessed for the development of new drugs targeting inflammatory diseases. Additionally, its structural flexibility allows for further modification to enhance bioavailability and efficacy.

The latest research on this compound has focused on its interaction with biological systems. For example, recent experiments have demonstrated that it can modulate key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that it may have potential as an anticancer agent. Furthermore, its ability to act as a scaffold for drug delivery systems has been explored, opening new avenues for targeted therapy.

In conclusion, CAS NO 2172488707, or 2-pentyl-5-isopropyl strong>< strong triazole acetamide strong>, represents a significant advancement in chemical synthesis and application. Its unique structure and versatile properties make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in the field of chemistry and beyond.